![molecular formula C21H21ClFN3O4 B2573440 Phenyl 4-((2-((3-chloro-4-fluorophenyl)amino)-2-oxoacetamido)methyl)piperidine-1-carboxylate CAS No. 1235102-60-9](/img/structure/B2573440.png)
Phenyl 4-((2-((3-chloro-4-fluorophenyl)amino)-2-oxoacetamido)methyl)piperidine-1-carboxylate
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Description
Phenyl 4-((2-((3-chloro-4-fluorophenyl)amino)-2-oxoacetamido)methyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C21H21ClFN3O4 and its molecular weight is 433.86. The purity is usually 95%.
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Scientific Research Applications
Cancer Treatment Applications
A compound closely related to Phenyl 4-((2-((3-chloro-4-fluorophenyl)amino)-2-oxoacetamido)methyl)piperidine-1-carboxylate, specifically an Aurora kinase inhibitor, has been studied for its potential in treating cancer. This compound inhibits Aurora A, a protein involved in cell division, and thus may have applications in cancer therapy (ロバート ヘンリー,ジェームズ, 2006).
Synthetic Chemistry and Medicinal Chemistry
The synthesis of similar compounds, including Benzyl 4-(4-(methoxycarbonyl)phenylamino)piperidine-1-carboxylate and Benzyl 4-(2-chloro-N-(4-(methoxycarbonyl)phenyl)acetamido)-piperidine-1-carboxylate, involves methods like palladium-catalyzed CH functionalization, which are significant in synthetic and medicinal chemistry. These methodologies could be relevant for the synthesis and modification of this compound (J. Magano et al., 2014).
Antimycobacterial Applications
Compounds related to this compound, such as spiro-piperidin-4-ones, have been researched for antimycobacterial applications. One such compound showed significant in vitro and in vivo activity against Mycobacterium tuberculosis, suggesting potential applications in treating tuberculosis (R. Kumar et al., 2008).
Calcium-Channel Blocker Research
1,4-Dihydropyridine derivatives, which share structural similarities with this compound, have been studied for their calcium-channel antagonist activity. This research is relevant for the development of new medications for cardiovascular diseases (A. Linden et al., 2011).
Analgesic/Neuroleptic Activity
Studies have been conducted on compounds like N-butyrophenone prodine-like compounds, which are structurally related to this compound, for their combined analgesic and neuroleptic activities. These studies contribute to the understanding of the potential neuropharmacological properties of similar compounds (M. A. Iorio et al., 1987).
properties
IUPAC Name |
phenyl 4-[[[2-(3-chloro-4-fluoroanilino)-2-oxoacetyl]amino]methyl]piperidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21ClFN3O4/c22-17-12-15(6-7-18(17)23)25-20(28)19(27)24-13-14-8-10-26(11-9-14)21(29)30-16-4-2-1-3-5-16/h1-7,12,14H,8-11,13H2,(H,24,27)(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQCSOMFFWJZAFO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)C(=O)NC2=CC(=C(C=C2)F)Cl)C(=O)OC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21ClFN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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